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Compound of Interest

Compound Name:
(4-Thien-2-yltetrahydropyran-4-

yl)methylamine

Cat. No.: B1604254 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of (4-Thien-2-
yltetrahydropyran-4-yl)methylamine

Introduction
(4-Thien-2-yltetrahydropyran-4-yl)methylamine is a unique heterocyclic compound that

incorporates three key chemical motifs: a saturated tetrahydropyran (oxane) ring, an aromatic

thiophene moiety, and a primary aminomethyl group. This trifunctional architecture makes it a

compound of significant interest for researchers in medicinal chemistry and materials science.

The primary amine serves as a versatile synthetic handle and a basic center for salt formation,

the thiophene ring provides a π-rich aromatic system that can engage in various electronic

interactions, and the tetrahydropyran core acts as a rigid, non-planar scaffold.

This guide provides a comprehensive technical overview of the known and predicted properties

of this compound. As a senior application scientist, the goal is not merely to list data but to

provide context, explain the causality behind its chemical behavior, and offer field-proven

insights into its analysis and potential manipulation. The protocols described herein are

designed as self-validating systems, ensuring that researchers can confidently characterize

and utilize this molecule in their development pipelines.
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The unambiguous identification of a compound is the foundation of all subsequent research.

The key identifiers for (4-Thien-2-yltetrahydropyran-4-yl)methylamine are summarized

below.

Identifier Value Source

CAS Number 906422-74-0 [1][2]

IUPAC Name
(4-thiophen-2-yloxan-4-

yl)methanamine
[2]

Molecular Formula C₁₀H₁₅NOS [1][2]

Molecular Weight 197.30 g/mol [1][2]

Canonical SMILES C1COCCC1(CN)C2=CC=CS2 [2]

InChI Key
LBEBHUWSRFXHQR-

UHFFFAOYSA-N
[1][2]

Synonyms

4-thien-2-yltetrahydropyran-4-

yl methylamine, 4-

(Aminomethyl)-4-(thien-2-

yl)tetrahydro-2H-pyran

[1][2]

The structure is characterized by a quaternary carbon at the 4-position of the tetrahydropyran

ring, which is substituted with both a thiophen-2-yl group and an aminomethyl group.

Chemical StructurC10H15NOS

(4-Thien-2-yltetrahydropyran-4-yl)methylamine

Primary Amine (-CH2NH2)
Nucleophilic & Basic Center

Functionality

Tetrahydropyran Scaffold
Rigid, Saturated Heterocycle

Core Structure

Thiophene Ring
π-Rich Aromatic System
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1604254?utm_src=pdf-body
https://www.fishersci.ca/shop/products/4-thien-2-yltetrahydropyran-4-yl-methylamine-97-thermo-scientific/p-3586540
https://www.guidechem.com/encyclopedia/fr/4-thien-2-yltetrahydropyran-4--dic102226.html
https://www.guidechem.com/encyclopedia/fr/4-thien-2-yltetrahydropyran-4--dic102226.html
https://www.fishersci.ca/shop/products/4-thien-2-yltetrahydropyran-4-yl-methylamine-97-thermo-scientific/p-3586540
https://www.guidechem.com/encyclopedia/fr/4-thien-2-yltetrahydropyran-4--dic102226.html
https://www.fishersci.ca/shop/products/4-thien-2-yltetrahydropyran-4-yl-methylamine-97-thermo-scientific/p-3586540
https://www.guidechem.com/encyclopedia/fr/4-thien-2-yltetrahydropyran-4--dic102226.html
https://www.guidechem.com/encyclopedia/fr/4-thien-2-yltetrahydropyran-4--dic102226.html
https://www.fishersci.ca/shop/products/4-thien-2-yltetrahydropyran-4-yl-methylamine-97-thermo-scientific/p-3586540
https://www.guidechem.com/encyclopedia/fr/4-thien-2-yltetrahydropyran-4--dic102226.html
https://www.fishersci.ca/shop/products/4-thien-2-yltetrahydropyran-4-yl-methylamine-97-thermo-scientific/p-3586540
https://www.guidechem.com/encyclopedia/fr/4-thien-2-yltetrahydropyran-4--dic102226.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleophilic Attack / Basicity
(e.g., Acylation, Alkylation)

Electrophilic Substitution
(e.g., Halogenation at C5)

Ether Cleavage
(Harsh Acidic Conditions)

Proposed Synthetic Workflow

Tetrahydro-4H-pyran-4-one Nucleophilic Addition
(2-Thienyllithium) Tertiary Alcohol Nitrile Substitution

(e.g., TMSCN, Lewis Acid) Quaternary Nitrile Nitrile Reduction
(e.g., LiAlH4 or H2/Catalyst) (4-Thien-2-yltetrahydropyran-4-yl)methylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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